Cas no 91761-20-5 (2-(3-aminophenyl)-1lambda6,2-thiazinane-1,1-dione)

• Product Name: 2-(3-aminophenyl)-1lambda6,2-thiazinane-1,1-dione
• CAS No: 91761-20-5
• MF: C₁₀H₁₄N₂O₂S
• MW: 226.295361042023
• CID: 4719719
• PubChem ID: 16642510
• Update Time: 2025-05-21

2-(3-aminophenyl)-1lambda6,2-thiazinane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-(1,1-dioxo-1lambda*6*-[1,2]thiazinan-2-yl)-phenylamine
• 3-(1,1-dioxido-1,2-thiazinan-2-yl)aniline
• 2-(3-aminophenyl)-1$l^{6},2-thiazinane-1,1-dione
• 2-(3-aminophenyl)-1,2-thiazaperhydroine-1,1-dione
• SBB016779
• BBL011072
• STK802265
• ST50405009
• 2-(3-aminophenyl)-1
• E6,2-thiazinane-1,1-dione
• 2-(3-aminophenyl)-1lambda~6~,2-thiazinane-1,1-dione
• 2-(3-aminophenyl)-1lambda6,2-thiazinane-1,1-dione

• Inchi： 1S/C10H14N2O2S/c11-9-4-3-5-10(8-9)12-6-1-2-7-15(12,13)14/h3-5,8H,1-2,6-7,11H2
• InChI Key： JTZFZDZLWRXIGV-UHFFFAOYSA-N
• SMILES： S1(CCCCN1C1C=CC=C(C=1)N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 310
• Topological Polar Surface Area: 71.8

2-(3-aminophenyl)-1lambda6,2-thiazinane-1,1-dione Security Information

• HazardClass：IRRITANT

Additional information on 2-(3-aminophenyl)-1lambda6,2-thiazinane-1,1-dione

Introduction to 2-(3-aminophenyl)-1lambda6,2-thiazinane-1,1-dione (CAS No. 91761-20-5)

2-(3-aminophenyl)-1lambda6,2-thiazinane-1,1-dione (CAS No. 91761-20-5) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural properties and potential biological activities. This compound belongs to the thiazinane class of molecules, which are characterized by a fused thiophene and pyrrole ring system, making them of considerable interest for their pharmacological potential.

The structural framework of 2-(3-aminophenyl)-1lambda6,2-thiazinane-1,1-dione incorporates a phenyl group substituted at the 3-position with an amino group. This substitution pattern contributes to the compound's reactivity and interaction with biological targets. The presence of both amino and carbonyl functionalities within the molecule suggests that it may exhibit a range of chemical behaviors, including nucleophilic addition reactions and coordination capabilities with metal ions.

In recent years, there has been a growing interest in thiazinane derivatives as scaffolds for drug discovery. These compounds have shown promise in various therapeutic areas, including antimicrobial, anti-inflammatory, and anticancer applications. The specific substitution pattern in 2-(3-aminophenyl)-1lambda6,2-thiazinane-1,1-dione may enhance its binding affinity to certain biological targets, making it a valuable candidate for further investigation.

One of the most compelling aspects of this compound is its potential to serve as a lead structure for the development of novel therapeutics. The combination of the thiazinane core with the 3-aminophenyl moiety creates a molecule that can interact with multiple biological pathways simultaneously. This multitargeting capability is increasingly recognized as a key strategy in modern drug design to improve therapeutic efficacy and reduce side effects.

Recent studies have begun to explore the pharmacological profile of 2-(3-aminophenyl)-1lambda6,2-thiazinane-1,1-dione. Initial in vitro assays have suggested that this compound may possess inhibitory activity against certain enzymes and receptors implicated in diseases such as cancer and inflammation. For instance, preliminary data indicate that it could interfere with the activity of kinases and other signaling molecules that play critical roles in cell proliferation and survival.

The amino group at the 3-position of the phenyl ring is particularly noteworthy, as it provides a site for potential further functionalization. This allows chemists to modify the compound's properties by introducing additional substituents or linking it to other bioactive molecules. Such modifications could enhance its solubility, bioavailability, or target specificity, opening up numerous possibilities for its application in drug development.

From a synthetic chemistry perspective, 2-(3-aminophenyl)-1lambda6,2-thiazinane-1,1-dione represents an interesting challenge due to its complex heterocyclic core. The synthesis of this compound requires careful consideration of reaction conditions and intermediates to ensure high yield and purity. Advances in synthetic methodologies have made it increasingly feasible to construct such intricate molecular structures, enabling researchers to explore their full pharmacological potential.

The thiazinane scaffold itself has been studied extensively for its ability to mimic natural products and bioactive peptides. By incorporating functional groups like amino and carbonyl moieties, 2-(3-aminophenyl)-1lambda6,2-thiazinane-1,1-dione may exhibit unique interactions with biological systems that are not observed with simpler aromatic or heterocyclic compounds. This specificity makes it an attractive candidate for targeted drug therapy.

In conclusion, 2-(3-aminophenyl)-1lambda6,2-thiazinane-1,1-dione (CAS No. 91761-20-5) is a structurally fascinating compound with significant potential in pharmaceutical research. Its unique combination of functional groups and heterocyclic core positions it as a promising lead for further development into novel therapeutic agents. As research continues to uncover new biological targets and synthetic strategies, this compound is likely to play an increasingly important role in drug discovery efforts.